Cas no 114526-00-0 ((R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid)

(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid structure
114526-00-0 structure
Product name:(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid
CAS No:114526-00-0
MF:C18H19NO4
MW:313.34776
CID:137543
PubChem ID:853480

(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid
    • (2R)-2-[methyl(phenylmethoxycarbonyl)amino]-3-phenylpropanoic acid
    • D-Phenylalanine,N-methyl-N-[(phenylmethoxy)carbonyl]-
    • N-Methyl-N-Cbz-D-phenylalanine
    • Z-D-MEPHE-OH
    • CBZ-N-METHYL-D-PHENYLALANINE
    • N-CBZ-N-METHYL-D-PHENYLALANINE
    • N-Benzyloxycarbonyl-N-methyl-D-phenylalanine
    • N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE
    • (2R)-2-[benzyloxycarbonyl(methyl)amino]-3-phenyl-propanoic acid
    • CS-0300169
    • F10558
    • EN300-6747240
    • PS-17868
    • 114526-00-0
    • SCHEMBL2968658
    • n-((Benzyloxy)carbonyl)-N-methyl-d-phenylalanine
    • Z-N-Me-D-Phe-OH
    • (R)-2-((benzyloxycarbonyl)(methyl)amino)-3-phenylpropanoic acid
    • (2R)-2-{[(BENZYLOXY)CARBONYL](METHYL)AMINO}-3-PHENYLPROPANOIC ACID
    • Inchi: InChI=1S/C18H19NO4/c1-19(18(22)23-13-15-10-6-3-7-11-15)16(17(20)21)12-14-8-4-2-5-9-14/h2-11,16H,12-13H2,1H3,(H,20,21)/t16-/m1/s1
    • InChI Key: JDGXKNMKNMSHRJ-MRXNPFEDSA-N
    • SMILES: CN([C@H](CC1=CC=CC=C1)C(=O)O)C(=O)OCC2=CC=CC=C2

Computed Properties

  • Exact Mass: 313.13100
  • Monoisotopic Mass: 313.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.84000
  • LogP: 2.95090

(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid Security Information

(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-3-phenylpropanoic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1232152-500MG
(2R)-2-[benzyloxycarbonyl(methyl)amino]-3-phenyl-propanoic acid
114526-00-0 97%
500mg
$170 2024-07-21
eNovation Chemicals LLC
Y1232152-5G
(2R)-2-[benzyloxycarbonyl(methyl)amino]-3-phenyl-propanoic acid
114526-00-0 97%
5g
$800 2024-07-21
Enamine
EN300-6747240-10.0g
(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}-3-phenylpropanoic acid
114526-00-0 95.0%
10.0g
$1839.0 2025-03-13
Enamine
EN300-6747240-0.05g
(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}-3-phenylpropanoic acid
114526-00-0 95.0%
0.05g
$359.0 2025-03-13
Enamine
EN300-6747240-0.1g
(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}-3-phenylpropanoic acid
114526-00-0 95.0%
0.1g
$376.0 2025-03-13
Aaron
AR008RWL-100mg
N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE
114526-00-0 97%
100mg
$40.00 2023-12-16
1PlusChem
1P008RO9-250mg
N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE
114526-00-0 97%
250mg
$94.00 2023-12-26
1PlusChem
1P008RO9-100mg
N-ALPHA-BENZYLOXYCARBONYL-N-ALPHA-METHYL-D-PHENYLALANINE
114526-00-0 97%
100mg
$53.00 2023-12-26
Advanced ChemBlocks
O28557-1g
N-Methyl-N-Cbz-D-phenylalanine
114526-00-0 95%
1g
$325 2024-05-20
Advanced ChemBlocks
O28557-5g
N-Methyl-N-Cbz-D-phenylalanine
114526-00-0 95%
5g
$960 2024-05-20

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